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Get Quote

The table below summarizes the key properties of Pyridine Hydroiodide that are critical for its handling,

storage, and application in experimental protocols [1].

Property Specification / Value
CAS RN 18820-83-2
Molecular Formula CsHsN-HI

Molecular Weight 207.01 g/mol

Physical State (20°C)

Purity (HPLC)

Melting Point

Water Solubility

Recommended Storage

Inert Gas

Condition to Avoid

White to Light yellow to Light orange powder to crystal

>98.0%

210 °C (decomposition)

Soluble

Room Temperature (Recommended in a cool and dark place, <15°C)

Store under inert gas

Hygroscopic
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Application Note: Catalytic Synthesis of Cyclic
Carbonates from CO:

1. Background and Principle Carbon dioxide (CO2) is an abundant and renewable C1 resource, but its
utilization is challenging due to low reactivity. Pyridinium salts, particularly 4-Dimethylaminopyridine
Hydroiodide (DMAP-HI), have been identified as efficient organocatalysts for the solvent-free conversion
of CO2 and epoxides into cyclic carbonates [2]. This reaction is a key example of green chemistry, utilizing

atmospheric CO2 under mild conditions.

The following diagram illustrates the logical workflow from catalyst preparation to the final product,

highlighting the key steps involved in this application.
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2. Experimental Protocol: Model Reaction with Styrene Oxide [2]

¢ Reaction Setup: Perform the reaction in a standard round-bottom flask equipped with a magnetic stir
bar.

Materials:
o Catalyst: DMAP-HI (0.120 mmol, 2 mol%)
o Substrate: Styrene Oxide (5.0 mmol)
o Atmosphere: COz (1 atm, provided via a balloon)
Procedure:
o Weigh 20.7 mg of DMAP-HI catalyst and add it to the reaction flask.
o Add 0.60 mL (5.0 mmol) of styrene oxide to the flask.
o Purge the reaction vessel with CO:z gas for 1-2 minutes to displace air.

o Carefully fit a CO2-filled balloon to the flask to maintain a CO2 atmosphere at approximately 1
atm.
o Incubate the reaction mixture at 40°C with constant stirring for 12 hours.
Reaction Monitoring:

o Monitor the reaction progress using *H Nuclear Magnetic Resonance (NMR) spectroscopy.
o The conversion of styrene oxide to the cyclic carbonate is indicated by the downfield shift of the
methine proton signal from 3.90 ppm to 5.88 ppm.
Work-up and Isolation:
o After 12 hours, the reaction mixture can be purified by standard flash column chromatography
to isolate the pure cyclic carbonate product.

Expected Outcome: Under these conditions, a yield of >95% for the cyclic carbonate can be
expected.

3. Critical Experimental Findings and Optimization [2]

The efficiency of the catalysis depends heavily on the structure of the pyridinium salt. The tables below

summarize key findings for optimization.
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Table: Counterion Effect on Catalytic Efficiency (Reaction at 40°C for 12h)

Catalyst Counterion Yield of Cyclic Carbonate
DMAP-HCI Chloride 20%
DMAP-HBr Bromide 37%
DMAP-HI lodide 96%

Table: Electronic Effect of Pyridinium Iodide Catalysts

Catalyst pKa (in H20) Yield of Cyclic Carbonate
p-CNPy-HI 1.9 46%
Py-HI 5.2 66%
p-CHsPy-HI 6.0 89%
DMAP-HI 9.7 96%

4. Mechanism Insight The reaction proceeds through a dual activation mechanism. The pyridinium ion acts
as a hydrogen-bond donor to activate the epoxide, while the iodide ion acts as a nucleophile to open the
epoxide ring. The high activity of DMAP-HI is attributed to the superior nucleophilicity and leaving group
ability of the iodide ion, combined with the strong basicity of the DMAP, which facilitates CO2 activation
[2].

Key Handling & Safety Considerations

When working with pyridine hydroiodide, adhere to the following safety precautions based on its hazard

profile [1]:

¢ Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and face protection.
¢ |n Case of Contact:
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o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Get medical attention if irritation persists.

o Skin: Wash with plenty of soap and water. Take off contaminated clothing and wash before
reuse. Get medical advice/attention if irritation occurs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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